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Compound Name:
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CAS No.: 2092797-48-1
Cat. No.: B2878572
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Technical Whitepaper: Safety & Handling Architecture for 4-Bromo-2-hydroxy-5-
iodobenzaldehyde

Document Control:

e Subject: 4-Bromo-2-hydroxy-5-iodobenzaldehyde

o CAS Registry Number: 2092797-48-1

¢ Document Type: Technical Safety & Operational Guide

¢ Version: 2.0 (Senior Scientist Review)

Executive Summary

This guide moves beyond the static limitations of a standard Safety Data Sheet (SDS). It is
designed for research chemists and process engineers utilizing 4-Bromo-2-hydroxy-5-
iodobenzaldehyde as a high-value scaffold in medicinal chemistry.
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As a Senior Application Scientist, | emphasize that this compound’s utility lies in its orthogonal
reactivity. The presence of three distinct functional handles—a phenol, an aldehyde, and two
halogens (iodine and bromine) with significantly different oxidative addition rates—makes it a
linchpin for diversity-oriented synthesis. However, this same reactivity necessitates a rigorous
safety protocol to prevent spontaneous degradation (de-iodination) and operator sensitization.

Part 1: Chemical Identity & Molecular Architecture

This section establishes the "ground truth" of the material. We treat the molecule not just as a
powder, but as a reactive system.

Property

Technical Specification

Operational Implication

IUPAC Name

4-Bromo-2-hydroxy-5-

iodobenzaldehyde

Primary identifier for regulatory

compliance.

Common Name

4-Bromo-5-iodosalicylaldehyde

Used in synthetic literature.

CAS Number

2092797-48-1

Unique key for inventory

tracking.

Molecular Formula

C7Ha4BrlO2

High halogen content (heavy

atom effect).

Molecular Weight

326.91 g/mol

Significant mass; verify

stoichiometry carefully.

Physical State

Pale yellow to off-white solid

Color change to brown
indicates iodine liberation

(decomposition).

~130-140 °C (Predicted based

Solid handling protocols apply;

Melting Point avoid high-shear milling which
on analogs)
generates local heat.
N DMSO, DMF, DCM; Poor in Lipophilic; readily penetrates
Solubility

Water

skin barriers.
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Part 2: Hazard Identification & Toxicology (The
IIWhyII)

Standard SDSs list hazards; we explain the mechanism of toxicity to enforce compliance.
Core GHS Classification:

 Skin Irritation (Category 2): H315[1]

o Eye Irritation (Category 2A): H319[2]

o Specific Target Organ Toxicity - Single Exposure (Category 3): H335 (Respiratory Irritation)
Mechanistic Insight:

e The Salicylaldehyde Moiety: The aldehyde group is an electrophile capable of forming Schiff
bases with amine residues in proteins (lysine). This is the primary driver for contact
dermatitis and sensitization.

e The Aryl lodide: The C-I bond is the weakest bond in the molecule (~65 kcal/mol). Exposure
to UV light or heat can cause homolytic cleavage, releasing iodine radicals (

) and eventually elemental iodine (
). lodine vapor is a potent respiratory irritant and corrosive to mucous membranes.

e The Phenolic Hydroxyl: acidic (

). In basic physiological conditions (eyes, mucous membranes), it deprotonates to the
phenoxide, increasing water solubility and tissue penetration.

Part 3: Operational Safety & Engineering Controls

This section outlines the "Defense in Depth" strategy.

Reactivity-Driven PPE Selection

Do not rely on generic "lab gloves." The presence of DCM (dichloromethane) as a common
solvent for this compound requires specific barrier protection.
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Task Assessment

Solvent Used? Weighing/Transfer (Solid)

Halogenated \Non-Halogenated

DCM / Chloroform DMF / DMSO / Alcohols

Fume Hood Required
(N95 backup if dusty)

Permeation < 5 min for Nitrile

Silver Shield / Laminate
((REL V)

Double Nitrile Gloves
(Standard)

Click to download full resolution via product page

Figure 1: PPE Decision Matrix based on solvent carrier. Note the critical requirement for
Laminate gloves when using halogenated solvents.

Engineering Controls

» Ventilation: All operations involving heating or open vessels must occur inside a certified
chemical fume hood.

¢ Lighting: Use amber glassware or wrap flasks in aluminum foil. The C-I bond is
photosensitive. Photolytic degradation releases

, Which complicates stoichiometry and increases toxicity.

Part 4: Emergency Response Protocols
Spill Management (The "3-C" Protocol)
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o Control: Stop the source. If a powder spill, dampen with an inert oil (e.g., mineral oil) to
prevent dust generation before sweeping.

e Contain: Surround the spill.
e Clean:

o Do NOT use bleach (NaOCI). Bleach can oxidize the aryl iodide or bromide, potentially
creating hypervalent iodine species or volatile halogens.

o Use: A solution of Sodium Thiosulfate (

) or Sodium Bisulfite. This reduces any liberated free iodine (

) back to the colorless, water-soluble iodide (

).

Fire & Thermal Decomposition

In a fire, this molecule is a "triple threat" generator of toxic gases:
e Hydrogen Bromide (HBr): Corrosive acid gas.
» Hydrogen lodide (HI): Corrosive acid gas.
 lodine Vapors (
): Purple, choking smoke.

Firefighting Action: Use CO2 or Dry Chemical. If water must be used, contain the runoff; it will

be highly acidic and toxic to aquatic life (H411 equivalent).
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HBr Gas
(Corrosive)
HI Gas
(Corrosive)

lodine Vapor (12)
(Toxic/Sensitizer)

4-Bromo-2-hydroxy- Thermal Decomposition
5-iodobenzaldehyde (> 200°C)

CO/C02

Click to download full resolution via product page

Figure 2: Thermal degradation pathways. Firefighters must wear SCBA to protect against HBr,
HI, and lodine vapors.

Part 5: Storage & Stability (The "Shelf-Life" Factor)

As a Senior Scientist, | have observed that "purity drift" in this compound is usually due to poor
storage, leading to failed coupling reactions later.

Temperature: Store at 2—8°C (Refrigerated). Room temperature storage accelerates de-
iodination.

o Atmosphere: Store under Inert Gas (Argon/Nitrogen). The aldehyde is susceptible to
autoxidation to the carboxylic acid (4-bromo-2-hydroxy-5-iodobenzoic acid).

e Light:Strictly Dark. Use amber vials.
 Incompatibilities:
o Strong Oxidizers: Will attack the aldehyde and the aryl iodide.

o Strong Bases: Will deprotonate the phenol, increasing reactivity and potential for
polymerization.
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Part 6: Synthetic Context & Application Insight

Why use this specific molecule? It allows for Iterative Cross-Coupling.
o Site A (lodine): Most reactive. Reacts first in Suzuki/Sonogashira coupling at low temps.

o Site B (Bromine): Less reactive. Remains intact during the first coupling, allowing a second,
different group to be added later.

» Site C (Aldehyde): Classic condensation chemistry (reductive amination, Wittig).

Safety Note on Catalysis: When using Palladium (Pd) catalysts with this compound, ensure the
reaction mixture is quenched completely before disposal. Heavy metal residues mixed with
halogenated organics can form shock-sensitive byproducts over time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Safety data sheet (SDS) for 4-Bromo-2-hydroxy-5-
iodobenzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2878572/docs#safety-data-sheet-sds-for-4-bromo-2-
hydroxy-5-iodobenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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